BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical properties of Tocofersolan

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tocofersolan

cat. No.: B142845

An In-depth Technical Guide to the Physicochemical Properties of Tocofersolan

Introduction

Tocofersolan, also known as D-a-Tocopheryl polyethylene glycol 1000 succinate (TPGS) or
Vitamin E TPGS, is a synthetic, water-soluble derivative of natural vitamin E.[1] It is
synthesized by the esterification of the acid group of D-a-tocopheryl acid succinate with
polyethylene glycol (PEG) 1000.[2] This modification results in an amphipathic, nonionic
surfactant composed of a lipophilic a-tocopherol moiety and a hydrophilic polyethylene glycol
chain, linked by a succinate ester.[3][4] This unique structure grants Tocofersolan its water-
soluble properties, a stark contrast to natural vitamin E which is fat-soluble.[1]

Due to its surfactant properties, Tocofersolan is widely utilized in pharmaceutical formulations
as a solubilizer, emulsifier, absorption enhancer, and as a vehicle for lipid-based drug delivery
systems.[2][5][6] It is particularly valuable for improving the bioavailability of poorly water-
soluble drugs.[5][6] At low concentrations, it forms micelles in aqueous solutions, which can
encapsulate lipophilic compounds and facilitate their absorption.[3][4]

This guide provides a detailed overview of the core physicochemical properties of
Tocofersolan, outlines the experimental methodologies used for their determination, and
presents logical workflows and structural representations to aid researchers, scientists, and
drug development professionals.

Core Physicochemical Properties
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The key physicochemical characteristics of Tocofersolan are summarized in the table below,
providing a consolidated reference for its material properties.
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Property Value References
D-a-Tocopheryl Polyethylene
Synonyms Glycol Succinate, TPGS, [21[71[8]
Vitamin E TPGS
CAS Number 9002-96-4 [2][3]
Molecular Formula (C2H40)NC33H540s5 [1112][3]
] Variable; approximately 1513
Molecular Weight [1][9]
g/mol (for PEG 1000)
_ Waxy solid below 34°C;
Physical State ] o [2][9][10]
Viscous liquid above 38°C
Off-white to light yellow or
Appearance _ [61[9][10]
yellowish
Melting Point 34-38 °C [2][3][10]
Critical Micelle Concentration 0.02 mM to 0.06 mmol/l
[31[8][10]
(CMC) (approx. 0.03-0.09 mg/mL)
LogP (Octanol-Water Partition )
8.388 - 9.745 (estimated) [2][10]
Coeff.)
Density ~1.01 g/cm?3 [10]
Boiling Point 662.7 °C at 760 mmHg [10]
Flash Point 195.4 °C [10]
Refractive Index 1.496 [10]
UV/Vis Absorption (Amax) 205, 284 nm [718]

Stable at ambient room

Stability [21[7]
temperature for up to 4 years.
Store at -20°C for long-term
stability or 2-8°C. Keep in a

Storage [21[61[7]

cool, dry, well-closed container

away from light and heat.
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Solubility Profile

Tocofersolan's amphipathic nature governs its solubility in various solvents. It is notably water-
soluble, a key feature distinguishing it from its parent compound, vitamin E.

Solvent Solubility References

1g/10 mL (200 mg/mL);
Water / H20 forms a clear to faintly turbid [2][9][11]

solution.

Phosphate-Buffered Saline

(PBS, pH 7.2) ~1 mg/ml L71EE]
Ethanol ~15 mg/mL to 50 mg/mL [71[81I9]
Dimethyl Sulfoxide (DMSO) ~5 mg/mL to 100 mg/mL [71[8]1[9]
Dimethyl Formamide (DMF) ~10 mg/mL [718]

Note: For organic solvents and concentrated aqueous solutions, the use of ultrasonication may
be required to aid dissolution.[9] Aqueous solutions are most stable in a pH range of 4.5-7.5
and are not recommended for storage for more than one day.[2][7]

Structural and Functional Diagrams

The following diagrams illustrate the molecular structure, micellar formation, and a general
workflow for characterizing Tocofersolan.
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Tocofersolan (TPGS) Molecular Structure
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Caption: Conceptual structure of a Tocofersolan molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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